![molecular formula C17H17N3OS B1198329 3-Amino-2-(4-methylphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one](/img/structure/B1198329.png)
3-Amino-2-(4-methylphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
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Overview
Description
3-amino-2-(4-methylphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one is an organosulfur heterocyclic compound, an organonitrogen heterocyclic compound and an organic heterobicyclic compound.
Scientific Research Applications
Synthesis and Biological Activities
- Researchers have synthesized various derivatives of 3-Amino-2-(4-methylphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one, exploring their potential biological activities. Ashalatha et al. (2007) developed new compounds exhibiting promising anti-inflammatory, CNS depressant, and antimicrobial activities (Ashalatha et al., 2007).
- Similarly, Soliman et al. (2009) synthesized derivatives with significant antimicrobial activity, particularly against C. albicans and S. aureus (Soliman et al., 2009).
Structural and Chemical Studies
- Liu et al. (2006) focused on designing and synthesizing new derivatives via the aza-Wittig reaction, contributing to the structural knowledge of these compounds (Liu et al., 2006).
- Ding et al. (2003) investigated the efficient synthesis of 2-substituted derivatives, highlighting the versatility and reactivity of these compounds (Ding et al., 2003).
Parallel Synthesis Techniques
- The development of parallel synthesis methods for these compounds, as demonstrated by Sun et al. (2005), shows the potential for high-throughput production and exploration of their biological activities (Sun et al., 2005).
Innovative Routes and Synthesis of Derivatives
- Alagarsamy et al. (2007) and Narayana et al. (2006) explored novel routes to synthesize derivatives, also assessing their analgesic and anti-inflammatory properties (Alagarsamy et al., 2007), (Narayana et al., 2006).
properties
Molecular Formula |
C17H17N3OS |
---|---|
Molecular Weight |
311.4 g/mol |
IUPAC Name |
3-amino-2-(4-methylphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one |
InChI |
InChI=1S/C17H17N3OS/c1-10-6-8-11(9-7-10)15-19-16-14(17(21)20(15)18)12-4-2-3-5-13(12)22-16/h6-9H,2-5,18H2,1H3 |
InChI Key |
SZZIEUHVPZVEIC-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2=NC3=C(C4=C(S3)CCCC4)C(=O)N2N |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC3=C(C4=C(S3)CCCC4)C(=O)N2N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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